DISPERSE ORANGE 45
Description
Contextualization within Disperse Dye Chemistry
Disperse dyes are non-ionic molecules that are finely dispersed in an aqueous medium for application to hydrophobic fibers like polyester (B1180765), nylon, and cellulose (B213188) acetate. chembk.comhermetachem.com The dyeing process typically occurs at high temperatures, between 120°C to 130°C, which allows the dye molecules to penetrate the fiber structure. hermetachem.com
Key properties of disperse dyes include:
Low water solubility : This necessitates their application as a dispersion. hermetachem.com
High melting point : Generally above 150°C. hermetachem.com
Good sublimation fastness : A desirable property for certain printing processes. hermetachem.com
Moderate to good wash fastness : With a typical rating of 3-4. hermetachem.com
The molecular structure of these dyes is crucial for their performance. They are typically small molecules, which aids in their diffusion into the polymer chains of synthetic fibers. hermetachem.com
Significance and Research Trajectories of Disperse Orange Chromophores
The chromophore is the part of a molecule responsible for its color. In the case of Disperse Orange 45, the chromophore is based on an azobenzene (B91143) structure. cymitquimica.comresearchgate.net This "push-pull" system, often featuring an electron-donating group and an electron-withdrawing group at opposite ends of the molecule, leads to significant electron mobility across the conjugated π-system. researchgate.net This electronic structure is not only responsible for the dye's color but also for other interesting photophysical and photochemical properties.
Current research involving disperse orange chromophores, such as those related to Disperse Orange 3 and Disperse Orange 11, is exploring several advanced applications:
Nonlinear Optics (NLO) : Polymers functionalized with Disperse Orange chromophores are being investigated for their third-order nonlinear optical properties, which are essential for applications like optical modulators and switches. acs.org
Photodegradation and Self-Healing : Studies on dyes like Disperse Orange 11 have revealed mechanisms of reversible photodegradation, suggesting potential for self-healing materials. researchgate.netaip.org The Twisted Intramolecular Charge Transfer (TICT) mechanism is believed to be a key factor in this process. researchgate.net
Electrochemical Reduction : Research has been conducted on the direct cathodic reduction of disperse dyes, like Disperse Orange 62, as a method for treating textile effluents. mdpi.com
Properties
CAS No. |
12223-27-7 |
|---|---|
Molecular Formula |
C9H9ClO4S |
Origin of Product |
United States |
Synthesis Methodologies and Chemical Modifications of Disperse Orange 45
Conventional Synthetic Routes
The traditional synthesis of Disperse Orange 45, like many other azo dyes, is a well-established process rooted in diazotization and coupling reactions. This method is cost-effective and has been widely used for industrial-scale production.
Diazotization and Coupling Reactions
The fundamental process for creating monoazo disperse dyes involves a two-step reaction: diazotization followed by coupling. ijrpr.com In the first step, a primary aromatic amine, known as the diazo component, is converted into a diazonium salt. ijrpr.com This reaction is typically carried out in an acidic medium, such as hydrochloric or sulfuric acid, at a low temperature (0–5°C) using a nitrosating agent like sodium nitrite (B80452) (NaNO₂). mdpi.com Maintaining a low temperature is crucial to prevent the decomposition of the unstable diazonium salt. The general reaction scheme involves the reaction of the primary aromatic amine with nitrous acid, which is formed in situ from sodium nitrite and the strong acid.
Following the formation of the diazonium salt, the second step is the coupling reaction, where the diazonium salt acts as an electrophile and reacts with a coupling component. The coupling component is typically an electron-rich species such as a phenol, naphthol, or an aromatic amine. ijrpr.comdiscoveryjournals.org This electrophilic aromatic substitution reaction results in the formation of the azo dye. The pH of the reaction medium during coupling is critical and is generally maintained in a weakly acidic to neutral range (pH 4–6) to facilitate the reaction. For this compound, the specific diazo component is 2-amino-5-nitrophenol (B90527), and the coupling component is 3-acetamido-N,N-diethylaniline.
Precursor Chemistry and Intermediate Formations
2-Amino-5-nitrophenol can be synthesized from 2-aminophenol (B121084) through a multi-step process. One method involves the reaction of 2-aminophenol with acetic anhydride (B1165640) to form 2-methylbenzoxazole. This intermediate is then nitrated and subsequently hydrolyzed to yield 2-amino-5-nitrophenol. ncats.io Another synthetic route utilizes o-aminophenol and urea (B33335) as raw materials, proceeding through cyclocondensation, nitration, and alkaline hydrolysis. researchgate.netresearchgate.net This method is considered facile and low-cost. researchgate.net The nitration step is typically carried out using a mixture of nitric acid and sulfuric acid. researchgate.net
3-Acetamido-N,N-diethylaniline is prepared from m-phenylenediamine (B132917). The synthesis involves the acylation of m-phenylenediamine with glacial acetic acid. google.com This reaction can be followed by ethylation to introduce the two ethyl groups on the amino nitrogen.
The formation of intermediates during the synthesis of this compound is crucial for achieving the final product with desired properties. The stability and reactivity of the diazonium salt of 2-amino-5-nitrophenol and the nucleophilicity of 3-acetamido-N,N-diethylaniline are key factors influencing the yield and purity of the final dye.
Advanced Synthesis Techniques
In recent years, there has been a growing interest in developing more efficient and environmentally friendly methods for the synthesis of azo dyes. Advanced techniques such as microwave-assisted and ultrasonic-assisted synthesis have emerged as promising alternatives to conventional methods.
Microwave-Assisted Synthesis
Microwave-assisted synthesis has been shown to significantly accelerate the rate of chemical reactions, often leading to higher yields and cleaner products in shorter reaction times. doaj.orgnih.govnih.gov This technique utilizes microwave energy to directly heat the reactants, resulting in rapid and uniform heating of the reaction mixture. mdpi.com The application of microwave irradiation in the synthesis of azo dyes has been explored for both the diazotization and coupling steps. tsijournals.com In some cases, microwave-assisted synthesis can be carried out in a single pot and without the use of a solvent, making it a more sustainable and "green" approach. tsijournals.com This method has been successfully applied to the synthesis of various unsymmetrical azo dyes. doaj.orgnih.gov
Ultrasonic-Assisted Synthesis
Ultrasonic-assisted synthesis, also known as sonochemical synthesis, utilizes the energy of high-frequency sound waves to induce chemical reactions. The phenomenon of acoustic cavitation—the formation, growth, and implosive collapse of bubbles in a liquid—generates localized hot spots with extremely high temperatures and pressures, which can enhance reaction rates. sci-hub.se This technique has been explored for the synthesis of azo dyes and has shown benefits such as increased reaction rates and higher energy efficiency compared to conventional methods. sci-hub.se The cavitation effect is believed to improve the efficiency of the coupling reaction. sci-hub.se Sonochemical methods have also been employed in the synthesis of nanoparticles used for the degradation of azo dyes. rsc.orgnanochemres.org
Structural Elucidation of Synthesized Analogues
The characterization and structural elucidation of newly synthesized analogues of this compound are essential to confirm their chemical structures and to understand their properties. Various spectroscopic techniques are employed for this purpose.
The structures of synthesized azo dyes and their intermediates are commonly confirmed using techniques such as Fourier-transform infrared (FTIR) spectroscopy, nuclear magnetic resonance (NMR) spectroscopy (¹H-NMR and ¹³C-NMR), and mass spectrometry (MS). ajol.infoekb.eg FTIR spectroscopy is used to identify the presence of characteristic functional groups, such as the N=N azo linkage, nitro groups (NO₂), and amino groups (NH₂). ijrpr.com UV-visible spectroscopy is employed to determine the absorption maxima (λmax) of the dyes, which is related to their color. discoveryjournals.org
Derivatization Strategies and Functional Group Modification
Detailed research findings on the specific derivatization of this compound are not extensively documented in publicly accessible literature. However, general strategies for modifying azo disperse dyes are well-established and are primarily aimed at enhancing their application properties, such as fastness to light, sublimation, and washing, or to introduce new functionalities. These modifications typically involve altering existing functional groups or introducing new ones to the core dye structure.
One of the key historical drivers for the modification of disperse dyes was the need to improve their performance on synthetic fibers like polyester (B1180765). Early disperse dyes, originally developed for cellulose (B213188) acetate, often exhibited poor sublimation fastness when applied to polyester, which requires high-temperature dyeing and heat-setting processes (around 200°C). sci-hub.ru A common strategy to overcome this was to increase the molecular size and polarity of the dye molecule. sci-hub.ru This can be achieved by introducing additional polar groups, which can lead to stronger intermolecular interactions within the fiber, thus reducing the tendency of the dye to sublime.
Another area of functional modification is for biochemical applications. For instance, commercial suppliers offer services such as custom antibody labeling for this compound. biosynth.com This process inherently requires the derivatization of the dye to create a reactive form that can covalently bond to functional groups on a protein, such as the amine groups of lysine (B10760008) residues. This suggests that this compound possesses or can be modified to possess functional groups suitable for bioconjugation.
The table below outlines general and inferred derivatization strategies applicable to azo disperse dyes like this compound.
Interactive Data Table: Derivatization Strategies for Azo Disperse Dyes
| Strategy | Functional Group Targeted/Introduced | Potential Method | Objective/Purpose of Modification | Applicability to this compound |
| Increased Molecular Size/Polarity | Introduction of additional polar groups (e.g., -OH, -CN, -SO2R) | Standard organic synthesis reactions post-synthesis of the primary dye structure. | To improve sublimation fastness and heat resistance, particularly for polyester dyeing. sci-hub.ru | A general strategy applicable to this class of dyes. sci-hub.ru |
| Bioconjugation | Modification to create a reactive ester or other electrophilic group. | Activation of a carboxyl or hydroxyl group on the dye to make it reactive towards nucleophiles (e.g., amines on antibodies). | To label biological molecules like antibodies for use in immunoassays or as biological tracers. | Implied by the commercial availability of custom antibody labeling services. biosynth.com |
While specific research detailing the reaction pathways for this compound is scarce, the principles of azo dye chemistry allow for a range of modifications. The aromatic rings in the dye structure are susceptible to electrophilic substitution, and any existing functional groups could be chemically altered to fine-tune the dye's properties or to prepare it for specialized applications beyond traditional textile dyeing.
Advanced Spectroscopic and Photophysical Investigations of Disperse Orange 45 Systems
Electronic Absorption and Fluorescence Spectroscopy
The electronic and photophysical properties of dyes like Disperse Orange 45 are critical to understanding their behavior in various applications, from textiles to advanced materials. google.comvdoc.pub Spectroscopic techniques provide deep insights into how these molecules interact with their environment.
UV-Vis Absorption Spectra Analysis in Various Solvents
The interaction between a solute and a solvent can significantly influence the electronic absorption spectrum of a chemical compound. This phenomenon, known as solvatochromism, can cause shifts in the maximum absorption wavelength (λmax) depending on the polarity of the solvent. While specific studies detailing a wide range of solvents for this compound are not extensively documented in the reviewed literature, it is established that the dye is insoluble in water and benzene. google.com The color and, by extension, the absorption spectrum of azo dyes are highly dependent on the solvent environment due to interactions affecting the electronic ground and excited states. For many azo dyes, increasing solvent polarity can lead to either a bathochromic (red) or hypsochromic (blue) shift in the absorption spectrum.
Fluorescence Emission and Quenching Phenomena
Fluorescence is the emission of light by a substance that has absorbed light or other electromagnetic radiation. However, certain chemical structures can diminish or prevent this emission through a process called quenching. The nitro group (-NO2), a key component in the structure of this compound, is a well-known fluorescence quencher. google.com This group often promotes non-radiative decay pathways, such as intersystem crossing to a triplet state, which competes with fluorescence emission. This process, known as a photo-induced electron transfer (PET), can significantly reduce or eliminate fluorescence. Consequently, azo dyes containing nitro groups, like this compound, are generally expected to exhibit weak fluorescence.
Acidochromism and Solvatochromism Studies
Acidochromism refers to the change in color of a compound with a change in acidity (pH). This effect is a prominent feature of many azo dyes. For this compound, a distinct color change is observed in the presence of strong acid; its color shifts to green when in a 5% hydrochloric acid solution. google.com This indicates a significant alteration of the electronic structure of the chromophore upon protonation.
Vibrational Spectroscopy Applications
Vibrational spectroscopy, including FTIR and Raman techniques, provides a molecular fingerprint by probing the vibrations of chemical bonds.
Fourier Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is a powerful technique for identifying the functional groups present in a molecule. The spectrum of this compound would be expected to show characteristic absorption bands corresponding to its constituent parts. Based on its structure derived from 2-Amino-4-nitrophenol and 3-Oxo-N-phenylbutanamide, key vibrational modes can be predicted. google.com
Table 1: Expected FTIR Vibrational Bands for this compound
| Wavenumber Range (cm⁻¹) | Functional Group | Type of Vibration |
|---|---|---|
| 3500-3300 | N-H | Stretching (Amine/Amide) |
| 3100-3000 | C-H | Aromatic Stretching |
| 1680-1640 | C=O | Amide I Stretching |
| ~1600 | C=C | Aromatic Ring Stretching |
| 1550-1500 & 1350-1300 | N=O | Asymmetric & Symmetric Stretching (Nitro group) |
| ~1450 | N=N | Azo Stretching |
Note: This table represents expected ranges for the functional groups present in this compound. Actual peak positions can vary based on the specific molecular environment and sample preparation.
Raman Spectroscopy for Molecular Order Studies
Raman spectroscopy is another vibrational technique that is highly sensitive to the molecular structure and symmetry of a compound. It is particularly useful for studying non-polar bonds, such as the C=C and N=N bonds that form the backbone of azo dyes. Resonance Raman spectroscopy, a variant of the technique, has been successfully used to study other azo dyes to probe the molecular order within complex systems like lipid membranes. vdoc.pub For instance, in a study on the related Disperse Orange 3, the symmetric stretching band of the NO2 group was found to be sensitive to the phase transition of lipid membranes, demonstrating its utility as a probe for molecular order. vdoc.pub While specific Raman studies on this compound are not detailed in the available literature, the technique holds significant potential for investigating its molecular arrangement and interactions in various matrices, such as polymer films or textile fibers.
Research on Functional Applications and Material Science Integration of Disperse Orange 45
Advanced Dyeing Mechanisms and Fiber Interactions
Disperse Orange 45, a type of disperse dye, is primarily utilized for coloring synthetic fibers like polyester (B1180765), nylon, and cellulose (B213188) acetate. hermetachem.comchembk.com These dyes are characterized by their low water solubility and the absence of ionizing groups in their molecular structure. hermetachem.comchembk.com Their effectiveness is maximized during high-temperature dyeing processes, typically between 120°C and 130°C. hermetachem.com
Optimizing Dyeing Parameters for Synthetic Fabrics
The successful application of this compound onto synthetic fabrics, particularly polyester, hinges on the careful optimization of several key parameters. Disperse dyes are non-ionic and have low molecular weights, which allows them to interact with polyester chains and form dispersed particles. researchgate.net The dyeing process is influenced by temperature, time, pH, and the material-to-liquor ratio.
High temperatures, generally in the range of 110-140°C, are crucial for achieving good results with disperse dyes on polyester. pjoes.com This is because the heat facilitates the swelling of the polyester fibers, allowing the dye molecules to penetrate the fiber structure. The sublimation fastness of the dye, an important property for heat-setting polyester fabrics at around 200°C, is improved by increasing the molecular size of the dye or introducing additional polar groups. sci-hub.ru
The pH of the dye bath also plays a significant role. For instance, studies with the similar Disperse Orange 25 on polyester have shown that a pH of 10 can yield good color strength. researchgate.net The material-to-liquor ratio, which is the ratio of the weight of the fabric to the volume of the dye bath, is another critical factor. A study on Disperse Orange 25 found a ratio of 1:75 to be optimal. researchgate.net
The duration of the dyeing process is also a key variable. Research on Disperse Yellow 211 showed that UV radiation could reduce the necessary dyeing time. pjoes.com For example, irradiated polyester showed favorable dyeing at 30 minutes, while using an irradiated dye solution required 45 minutes. pjoes.com
| Parameter | Optimized Value/Range | Fabric/Dye |
| Temperature | 130°C | Polyester / Disperse Orange 25 |
| pH | 10 | Polyester / Disperse Orange 25 |
| Dyeing Time | 45 minutes | Polyester / Disperse Orange 25 |
| Material-to-Liquor Ratio | 1:75 | Polyester / Disperse Orange 25 |
UV-Irradiation Effects on Dyeing Behavior
Recent research has explored the use of ultraviolet (UV) irradiation to enhance the dyeing process of polyester fabrics with disperse dyes. researchgate.netpjoes.com Studies involving Disperse Orange 25 and Disperse Yellow 211 have demonstrated that UV treatment can improve color strength and fastness properties. researchgate.netpjoes.com
In one study, both the polyester fabric and a Disperse Orange 25 dye solution were exposed to UV radiation for periods ranging from 15 to 75 minutes. researchgate.net The optimal UV radiation time for the dye solution was found to be 75 minutes. researchgate.net Dyeing un-irradiated polyester with this irradiated dye solution resulted in enhanced color strength. researchgate.net Furthermore, the color fastness to light and washing improved from "fair" to "good". researchgate.net
Another study using Disperse Yellow 211 found that UV treatment of the polyester fabric allowed for dyeing at lower temperatures. pjoes.com Irradiated polyester could be effectively dyed at 70°C, a significant reduction from the typical high temperatures required. pjoes.com This UV-assisted method not only improves the dyeing outcome but also presents a more eco-friendly and cost-effective approach by reducing energy consumption. pjoes.com
Supercritical CO2 Dyeing Processes
Supercritical carbon dioxide (sc-CO2) has emerged as a promising alternative to water in dyeing processes, offering a waterless and more environmentally friendly method. researchgate.netscirp.orgmdpi.com This technique is particularly suitable for dyeing polyester fibers with disperse dyes. researchgate.netscirp.org
The solubility of disperse dyes in sc-CO2 is a critical factor and is influenced by pressure and temperature. researchgate.netmdpi.com Research has shown that increasing both pressure and temperature generally leads to an increase in dye solubility. researchgate.netmdpi.com For a series of azo disperse dyes, solubility was measured at pressures from 14 to 26 MPa and temperatures from 343.15 to 403.15 K. mdpi.com
Studies comparing sc-CO2 dyeing with conventional water-based methods have shown comparable or even better results. For instance, dyeing polyester fibers with thiadiazolyl azo dyes in sc-CO2 at temperatures of 80-120°C and pressures of 2500-4000 psi yielded good results. researchgate.net Another study found that the color value (K/S) of polyester dyed with a disperse dye in sc-CO2 at 80°C and 240 bar was equivalent to that of water dyeing at 120°C. scirp.org
A patent for a sc-CO2 dyeing process for aramid fiber/viscose blended fabrics using dyes including a disperse orange specified parameters of 40-50 MPa pressure, a temperature of 80-90°C, and a dyeing time of 35-45 minutes. google.com This waterless dyeing technology offers significant advantages in terms of eliminating wastewater, reducing energy consumption, and shortening production cycles. google.com
| Parameter | Value/Range | Context |
| Pressure | 14 - 26 MPa | Solubility study of azo disperse dyes |
| Temperature | 343.15 - 403.15 K (70 - 130°C) | Solubility study of azo disperse dyes |
| Pressure | 40 - 50 MPa | Patented process for aramid/viscose blend |
| Temperature | 80 - 90 °C | Patented process for aramid/viscose blend |
| Time | 35 - 45 minutes | Patented process for aramid/viscose blend |
This compound in Smart Materials and Photonics
The unique properties of certain disperse dyes, including their response to light, have led to their investigation for use in advanced materials such as smart materials and photonic devices.
Dye-Doped Polymer Systems
Disperse dyes can be incorporated into polymer matrices to create dye-doped polymer systems with specific optical properties. aip.orgmdpi.com These materials have potential applications in various fields, including nonlinear optics. acs.org
For example, a study focused on a host-guest system where the push-pull azo dye 4-amino-4′-nitroazobenzene (Disperse Orange 3) was blended with the copolymer poly(vinylidene fluoride-co-trifluoroethylene) P(VDF-TrFE). acs.org The resulting electrospun nanofibers exhibited a highly anisotropic molecular structure, with the dye molecules oriented parallel to the polymer chains. acs.org This alignment is crucial for achieving desired nonlinear optical effects.
In another approach, various coumarin (B35378) and rhodamine dyes were used to dope (B7801613) poly(methyl methacrylate) (PMMA) solutions to produce submicronic fibers via electrospinning. mdpi.com By mixing solutions containing different dyes, the emission properties of the resulting fiber mats could be tuned, demonstrating the potential to create materials with customized light-emitting characteristics. mdpi.com
Environmental Fate and Remediation Research of Disperse Orange 45
Biodegradation Studies
The bioremediation of Disperse Orange 45 leverages the metabolic capabilities of various microorganisms to break down the dye molecule into less harmful substances. This approach is considered a cost-effective and environmentally friendly alternative to conventional physicochemical treatments.
Bacterial Decolorization and Mineralization Pathways
Bacterial degradation of azo dyes like this compound typically initiates with the reductive cleavage of the azo bond (-N=N-), which is responsible for the dye's color. nih.gov This initial step, often occurring under anaerobic or microaerophilic conditions, leads to the formation of colorless aromatic amines, which may be more toxic than the parent dye. sciensage.info Subsequently, these aromatic amines can be mineralized into simpler inorganic compounds, such as carbon dioxide and water, under aerobic conditions. sciensage.info
Several bacterial strains have demonstrated the ability to decolorize and degrade azo dyes. For instance, Pseudomonas species are known for their capacity to mineralize these compounds. The degradation pathway often involves a series of enzymatic reactions catalyzed by azoreductases, nitroreductases, and other enzymes like cytochrome P450. sciensage.info Azoreductases, in particular, play a crucial role in the initial cleavage of the azo bond. nih.gov The subsequent degradation of the resulting aromatic amines involves enzymes such as deaminases and hydroxylases, which facilitate the opening of the aromatic ring and its eventual entry into central metabolic pathways like the TCA cycle for complete mineralization. sciensage.info
Table 1: Bacterial Species Involved in Azo Dye Degradation
| Bacterial Genus | Key Enzymes | Degradation Condition | Reference |
|---|---|---|---|
| Pseudomonas | Azoreductase, Nitroreductase, Cytochrome P450 | Aerobic/Anaerobic | sciensage.info |
| Bacillus | Azoreductase | Aerobic/Anaerobic | nih.gov |
Fungal and Enzymatic Degradation Mechanisms
Fungi, particularly white-rot fungi, are highly effective in degrading a wide range of recalcitrant organic pollutants, including azo dyes. nih.gov Their degradative capabilities are attributed to the secretion of powerful extracellular ligninolytic enzymes such as laccase, manganese peroxidase (MnP), and lignin (B12514952) peroxidase (LiP). nih.gov These enzymes have a non-specific mode of action, allowing them to oxidize a broad spectrum of substrates. nih.gov
The degradation mechanism by fungal enzymes often involves an oxidative process. Laccase, a copper-containing oxidase, can directly oxidize the dye molecule. In contrast, MnP and LiP require the presence of mediators to facilitate the oxidation of the dye. nih.gov The fungal degradation process can lead to the complete mineralization of the dye, transforming it into non-toxic end products. nih.gov Species like Aspergillus niger and Trichoderma viride have been successfully utilized for the decolorization of azo dyes. nih.gov
The process of dye removal by fungi can occur through biosorption, where the dye molecules adsorb onto the surface of the fungal biomass, or through biodegradation, where the dye is metabolized by fungal enzymes. nih.gov
Bioremediation Process Optimization
To enhance the efficiency of the biodegradation of this compound, it is crucial to optimize various process parameters. These factors significantly influence microbial growth and enzymatic activity.
Key parameters that are often optimized include:
pH: The pH of the medium affects the activity of degradative enzymes and the solubility of the dye. Most bacterial and fungal species exhibit optimal degradation activity at a pH close to neutral (pH 7.0). mdpi.com
Temperature: Temperature influences the metabolic rate of microorganisms. The optimal temperature for dye degradation by many mesophilic bacteria and fungi is typically between 30°C and 40°C. mdpi.com
Nutrient Sources: The presence of suitable carbon and nitrogen sources is essential for microbial growth and the production of degradative enzymes. For instance, the addition of yeast extract can enhance the decolorization process by providing necessary growth factors. frontiersin.org
Initial Dye Concentration: High concentrations of the dye can be inhibitory to microbial growth and enzymatic activity. Therefore, determining the optimal initial dye concentration is critical for efficient bioremediation.
Aeration: The availability of oxygen is a critical factor. The initial reductive cleavage of the azo bond is favored under anaerobic or static conditions, while the subsequent degradation of aromatic amines is an aerobic process. nih.gov
Table 2: Optimal Conditions for Azo Dye Bioremediation
| Parameter | Optimal Range | Rationale | Reference |
|---|---|---|---|
| pH | 6.0 - 8.0 | Maximizes enzymatic activity for many degrading microorganisms. | mdpi.com |
| Temperature | 30 - 40°C | Promotes optimal microbial growth and metabolic rates. | mdpi.com |
| Carbon Source | Glucose, Sucrose | Provides energy for microbial growth and enzyme synthesis. | scholarsresearchlibrary.com |
| Nitrogen Source | Yeast Extract, Peptone | Essential for the synthesis of enzymes and other cellular components. | frontiersin.org |
Characterization of Biodegradation Products
The identification of intermediate and final products of biodegradation is essential to confirm the degradation pathway and to assess the detoxification of the dye. Various analytical techniques are employed for this purpose.
Following the initial cleavage of the azo bond in this compound, aromatic amines are formed. In a study on a similar azo orange dye, metabolites such as p-nitroaniline, p-phenylenediamine, and acetanilide (B955) were identified. sciensage.info Further degradation of these intermediates can lead to the formation of compounds like catechol, which can then be incorporated into the TCA cycle. sciensage.info
Commonly used analytical techniques for the characterization of biodegradation products include:
UV-Visible Spectroscopy: Used to monitor the decolorization of the dye by observing the decrease in the absorbance at its maximum wavelength.
Fourier Transform Infrared Spectroscopy (FTIR): Helps in identifying changes in the functional groups of the dye molecule during degradation. frontiersin.org
Gas Chromatography-Mass Spectrometry (GC-MS): A powerful technique for separating and identifying volatile and semi-volatile organic compounds, including the intermediate metabolites formed during biodegradation. frontiersin.org
High-Performance Liquid Chromatography (HPLC): Used to separate, identify, and quantify the components in a mixture, making it suitable for tracking the disappearance of the parent dye and the appearance of degradation products. researchgate.net
Advanced Chemical and Physical Degradation Processes
In addition to biological methods, advanced chemical and physical processes are being investigated for the treatment of textile wastewater containing disperse dyes.
Electrocoagulation for Wastewater Treatment
Electrocoagulation (EC) is an electrochemical technique that has shown promise for the effective removal of dyes from wastewater. sid.ir The process involves the in-situ generation of coagulants through the electrolytic dissolution of a sacrificial anode, typically made of aluminum or iron. researchgate.net
When an electric current is passed through the wastewater, the anode corrodes, releasing metal ions (e.g., Al³⁺ or Fe²⁺/Fe³⁺). These ions then hydrolyze to form metal hydroxides, which act as coagulants. researchgate.net These coagulants can remove pollutants through two primary mechanisms:
Coagulation and Flocculation: The metal hydroxides form flocs that can adsorb the dye molecules and remove them from the solution through precipitation. researchgate.net
Electrochemical Reduction/Oxidation: Some dye molecules may be directly reduced at the cathode or oxidized at the anode.
The efficiency of the electrocoagulation process is influenced by several operational parameters, including:
Initial pH: The pH of the wastewater affects the formation of metal hydroxide (B78521) species and the surface charge of the pollutants. Optimal removal efficiencies for disperse dyes are often achieved at a pH close to neutral. sid.ir
Current Density: A higher current density generally leads to a faster rate of coagulant generation and, consequently, a higher dye removal efficiency. However, it also increases energy consumption. researchgate.net
Electrolysis Time: The removal efficiency increases with the duration of the electrolysis as more coagulants are produced. sid.ir
Studies have demonstrated high removal efficiencies for disperse dyes using electrocoagulation. For instance, in the treatment of a wastewater containing Disperse Orange 30, a maximum removal efficiency of 97% was achieved using a Titanium-Aluminum electrode system. sid.ir
Table 3: Compound Names
| Compound Name |
|---|
| This compound |
| p-nitroaniline |
| p-phenylenediamine |
| Acetanilide |
| Catechol |
| Disperse Orange 30 |
| Aluminum |
| Iron |
Based on a comprehensive review of the available scientific literature, there is currently insufficient specific data regarding the chemical compound "this compound" to address the requested topics of its environmental fate, remediation, photocatalytic degradation, and adsorption onto novel materials.
Extensive searches for research on "this compound" in the context of photocatalytic degradation, adsorption studies, and its environmental pathways and persistence did not yield specific results for this particular dye. The existing body of research on disperse dyes tends to focus on other specific compounds within this class, such as Disperse Orange 1, Disperse Orange 25, and Disperse Orange 61.
Therefore, it is not possible to provide a detailed, scientifically accurate article on "this compound" that adheres to the strict outline provided in the user's instructions. The information required to populate the sections on Photocatalytic Degradation Investigations, Adsorption onto Novel Materials, and Environmental Pathways and Persistence for this specific compound is not available in the public scientific domain based on the conducted searches.
Advanced Analytical Methodologies for Disperse Orange 45 Quantification and Characterization
Chromatographic Techniques
Chromatography, a cornerstone of analytical chemistry, offers powerful tools for separating and identifying components in complex mixtures. For Disperse Orange 45, a non-ionic and sparingly water-soluble dye, specific chromatographic methods have been developed and optimized. oup.com
Liquid Chromatography-Mass Spectrometry (LC-MS/MS) for Trace Analysis
Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has emerged as a highly sensitive and selective method for the trace analysis of disperse dyes. youngin.com This technique is particularly advantageous for detecting low concentrations of these dyes in environmental water samples and textile extracts. oup.comlcms.cz
The LC-MS/MS methodology typically involves a liquid chromatography system for separation, followed by mass spectrometry for detection and quantification. The use of a triple quadrupole mass spectrometer allows for Multiple Reaction Monitoring (MRM), a highly specific and sensitive detection mode. nih.govresearchgate.net In this mode, a specific precursor ion of the target analyte is selected and fragmented, and a resulting product ion is monitored. This process significantly reduces background noise and enhances the certainty of identification.
For the analysis of a range of disperse dyes, including those with similar structures to this compound, methods have been developed using LC-MS/MS with electrospray ionization (ESI) in positive mode. oup.com The optimization of MS parameters, such as capillary voltage, desolvation gas flow and temperature, and cone gas flow, is crucial for achieving high sensitivity. oup.comdaneshyari.com
Table 1: Illustrative LC-MS/MS Parameters for Disperse Dye Analysis
| Parameter | Value |
| Ionization Mode | ESI Positive |
| Capillary Voltage | 2.7 kV daneshyari.com |
| Desolvation Gas Flow | 650 L/h daneshyari.com |
| Desolvation Temperature | 350 °C daneshyari.com |
| Cone Gas Flow | 50 L/h daneshyari.com |
| Source Temperature | 120 °C daneshyari.com |
| Acquisition Mode | Multiple Reaction Monitoring (MRM) nih.gov |
Research has demonstrated the successful application of LC-MS/MS for the simultaneous determination of multiple disperse dyes in various matrices. lcms.cz For instance, a method for screening 47 synthetic dyes in textiles achieved limits of quantification (LOQ) ranging from 0.06 to 4.09 ng/mL and limits of detection (LOD) from 0.02 to 1.35 ng/mL. lcms.cz Another study focusing on environmental water samples reported detection and quantification limits around 2.0 and 8.0 ng L⁻¹, respectively, for a suite of disperse dyes. oup.com
Gas Chromatography-Mass Spectrometry (GC-MS) for Degradation Product Analysis
Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the analysis of volatile and semi-volatile organic compounds, making it particularly suitable for identifying the degradation products of disperse dyes. uga.edu Disperse dyes, being relatively small molecules without sulfonic acid groups, and their degradation products are often amenable to GC-MS analysis. uga.edu
The process typically involves the extraction of degradation products from the sample, followed by injection into the GC-MS system. The gas chromatograph separates the components of the mixture based on their boiling points and interactions with the stationary phase of the column. The separated components then enter the mass spectrometer, which provides mass information for identification. uga.edu
Studies on the fungal and electrochemical degradation of various azo and disperse dyes have successfully employed GC-MS to identify the resulting metabolites. nih.govnih.govdoi.org For example, in the degradation of Disperse Red 3B, GC-MS analysis identified several products, including diisobutyl phthalate, guaiacol, and o-xylene. researchgate.net Similarly, the degradation of Disperse Orange 3 by Pleurotus ostreatus was analyzed using GC-MS, leading to the identification of compounds such as nitrobenzene, 4-nitroanisole, and 4-nitroaniline. uga.edu
Table 2: Example of GC-MS Conditions for Dye Degradation Product Analysis
| Parameter | Value |
| Column | DB-5MS (30 m × 0.25 mm × 0.25 µm) scielo.br |
| Carrier Gas | Helium scielo.br |
| Injection Port Temperature | 260 °C scielo.br |
| GC-MS Interface Temperature | 300 °C scielo.br |
| Temperature Program | Initial 50°C for 5 min, then ramp to 270°C at 10°C/min, hold for 4 min scielo.br |
| Ionization Voltage | 70 eV scielo.br |
The primary limitation of GC-MS is that the analytes must be volatile and thermally stable. uga.edu
Supercritical Fluid Chromatography (SFC) Applications
Supercritical fluid chromatography (SFC) presents a "green" alternative to traditional liquid chromatography, offering advantages such as faster separations, better resolution, and reduced organic solvent consumption. researchgate.net This technique utilizes a supercritical fluid, most commonly carbon dioxide, as the mobile phase.
SFC coupled with tandem mass spectrometry (SFC-MS/MS) has been successfully applied to the simultaneous analysis of multiple disperse dyes in textiles. nih.govdaneshyari.com In one study, 17 disperse dyes were separated and quantified within 5 minutes using an ultra-high performance supercritical fluid chromatography (UHPSFC) system. nih.govdaneshyari.com The method demonstrated good linearity and satisfactory recoveries for the analyzed dyes. daneshyari.com
The optimization of SFC conditions is critical for achieving good separation. This includes the selection of the stationary phase, the composition and gradient of the modifier (often an organic solvent like methanol (B129727) mixed with the supercritical CO₂), the backpressure, and the column temperature. nih.govdaneshyari.comnih.gov
Table 3: Optimized UHPSFC-MS/MS Conditions for Disperse Dye Analysis
| Parameter | Value |
| Column | Waters ACQUITY UPC²™ BEH (1.7 μm, 3 × 100 mm I.D.) daneshyari.com |
| Mobile Phase | CO₂ (A) and Methanol (B) daneshyari.com |
| Gradient | 1% B (initial) to 20% B over 4.5 min daneshyari.com |
| Flow Rate | 2 mL/min daneshyari.com |
| Back Pressure | 1600 psi daneshyari.com |
| Column Temperature | 45 °C daneshyari.com |
Electrochemical Sensing Strategies
Electrochemical sensors offer a rapid, cost-effective, and sensitive approach for the detection of electroactive compounds like disperse dyes. mdpi.commdpi.com These methods are based on the redox reactions of the target analyte at an electrode surface, generating a measurable electrical signal that is proportional to its concentration. mdpi.com
Voltammetric Behavior and Detection
Voltammetric techniques, such as cyclic voltammetry (CV), differential pulse voltammetry (DPV), and square wave voltammetry (SWV), are well-suited for the analysis of synthetic dyes. mdpi.com These methods provide both qualitative (characteristic redox peaks) and quantitative (peak currents) information. mdpi.com
The electrochemical behavior of disperse dyes has been investigated using various electrode materials, including glassy carbon electrodes (GCE). researchgate.netmdpi.com For instance, the voltammetric behavior of C.I. Disperse Orange 62 was studied, revealing irreversible reduction peaks corresponding to the nitro and azo groups in the molecule. mdpi.com The study highlighted that the current densities are influenced by the state of dispersion of the dye. mdpi.com
Chemically modified electrodes (CMEs) are often employed to enhance the sensitivity, selectivity, and stability of electrochemical sensors. mdpi.com Modifications can involve polymers, nanomaterials like carbon nanotubes and graphene, and metal nanoparticles, which can increase the electrode's surface area and catalyze electron transfer reactions. mdpi.com For example, a GCE modified with poly(glutamic acid) films was used for the determination of Disperse Red 13, achieving a detection limit of 1.5 × 10⁻⁸ mol l⁻¹. researchgate.net
Immunosensor Development for Disperse Dyes
Immunosensors are a type of biosensor that utilizes the highly specific binding between an antibody and its corresponding antigen for detection. unesp.br These sensors can offer exceptional selectivity and sensitivity for target analytes, including disperse dyes.
Label-free impedimetric immunosensors have been developed for the detection of disperse dyes like Disperse Orange 1. mdpi.comresearchgate.net In this approach, antibodies specific to the dye are immobilized on an electrode surface. mdpi.com When the target dye binds to the antibodies, it alters the electrochemical impedance of the electrode, which can be measured. This change in impedance is proportional to the concentration of the dye.
One such immunosensor for Disperse Orange 1 involved modifying a glassy carbon electrode and immobilizing anti-DO1 antibodies. mdpi.com This sensor demonstrated a linear response to the dye in the nanomolar to micromolar concentration range. mdpi.com Another type of immunosensor for the same dye utilized magnetic particles functionalized with antibodies for capture and separation, achieving a low detection limit of 0.87 ng mL⁻¹. researchgate.net The development of these highly specific sensors holds promise for the rapid and sensitive detection of disperse dyes in various samples. unesp.br
Advanced Spectroscopic Characterization
Advanced spectroscopic techniques are indispensable for a detailed understanding of this compound, particularly when it is incorporated into or interacts with other materials. These methods provide insights into the elemental composition, chemical state, and physical morphology at microscopic and nanoscopic levels.
X-ray Photoelectron Spectroscopy (XPS) of Treated Samples
X-ray Photoelectron Spectroscopy (XPS) is a highly surface-sensitive quantitative technique used to determine the elemental composition, chemical states, and electronic states of elements within the top 1 to 10 nanometers of a material's surface. unimi.itcarleton.edu The technique involves irradiating a sample with a beam of X-rays and measuring the kinetic energy of electrons that are ejected from the material. unimi.it Because the binding energy of these electrons is characteristic of a specific element and its chemical environment, XPS can effectively "fingerprint" the surface chemistry. carleton.edu
In the context of this compound, XPS is particularly valuable for analyzing textiles or other substrates that have been treated with the dye. The analysis can reveal how the dye molecules are bonded to the surface and can detect changes in chemical composition following subsequent treatments, such as the application of protective coatings or antimicrobial finishes. thermofisher.com For instance, an XPS analysis of a polyester (B1180765) fabric treated with this compound would show peaks corresponding to the carbon, nitrogen, and oxygen atoms of the dye molecule. High-resolution scans of these peaks could differentiate the various chemical states, such as the nitro (NO₂) and amine (NH₂) functional groups characteristic of this azo dye.
If a treated fabric undergoes a secondary process, like the application of a fluorocarbon-based water repellent, XPS can confirm the presence and distribution of the coating. thermofisher.com This would be observed through the appearance of strong fluorine peaks and shifts in the carbon spectrum, indicating the formation of C-F bonds from the repellent, alongside the characteristic signals from the underlying dye and fabric. thermofisher.com This makes XPS an ideal tool for quality control and for investigating the surface interactions between this compound and functional finishes. unimi.itthermofisher.com
Energy-Dispersive X-ray Spectroscopy (EDS) in Doped Materials
Energy-Dispersive X-ray Spectroscopy (EDS, EDX, or EDXMA) is an analytical technique used for the elemental analysis of a sample. wikipedia.org It is typically coupled with a Scanning Electron Microscope (SEM) and works by detecting the characteristic X-rays emitted from a sample when it is bombarded by the SEM's electron beam. wikipedia.orgthermofisher.com Each element emits X-rays at unique energy levels, allowing the technique to identify the elemental composition of a sample and create elemental maps of the scanned area. wikipedia.orgthermofisher.com
When this compound is used to dope (B7801613) a material, such as a polymer matrix for optical applications, EDS is crucial for confirming the presence and distribution of the dye. Although EDS cannot detect the dye molecule itself, it can identify its constituent elements that are distinct from the host matrix. For example, in a study of poly(vinylidene fluoride-co-trifluoroethylene) (P(VDF-TrFE)) nanofibers doped with the closely related Disperse Orange 3, EDS elemental analysis was used to map the distribution of the dye. acs.org The analysis focused on the nitrogen (N) and oxygen (O) signals from the dye's nitro and amino groups, comparing their intensity to the fluorine (F) signal from the polymer. acs.org The results showed that the dye was not uniformly distributed, but was instead more concentrated in the thin branches of the nanofibers compared to the main fiber, suggesting a partial segregation of the dye to the surface layers. acs.org
Similarly, EDS is used to characterize materials developed for the removal of disperse dyes from wastewater. In research on zeolites synthesized to adsorb disperse dyes, EDS analysis confirmed the elemental composition of the synthesized adsorbent, showing an increase in aluminum and silica (B1680970) content compared to the starting material, which is critical for its adsorptive properties. researchgate.net
Scanning Electron Microscopy (SEM) for Morphological Analysis
Scanning Electron Microscopy (SEM) is a powerful technique for visualizing the surface morphology and topography of a sample at high magnification. mdpi.comresearchgate.net It produces images by scanning the surface with a focused beam of electrons and detecting the signals that result from the interaction.
SEM analysis is critical for understanding the physical structure of materials that incorporate or interact with this compound. For materials doped with the dye, SEM can reveal how the addition of the dye affects the material's morphology. In the study of Disperse Orange 3-doped P(VDF-TrFE) nanofibers, SEM images showed that the electrospinning process created unique fiber morphologies, characterized by a superficial cladding of material enriched with the dye. acs.org
Furthermore, SEM is used to examine the structure of adsorbents designed for dye removal. Research on zeolite synthesized from cenospheres for the removal of Disperse Orange and Disperse Blue dyes utilized SEM to analyze its morphology. researchgate.net The SEM photomicrographs revealed that the synthesized zeolite consisted of aggregates of zeolite crystals, a form that is effective for trapping dye molecules. researchgate.net In another application, SEM analysis of dentine treated with different restorative materials showed distinct surface crystal morphologies, such as needle-like versus globular crystals, indicating different mechanisms of mineral recovery. unimi.it This highlights SEM's ability to provide detailed insight into the microstructural changes of a surface after treatment.
Method Validation and Performance Evaluation
The accurate and reliable quantification of this compound in various matrices, such as textiles and environmental samples, requires thoroughly validated analytical methods. Method validation ensures that a specific method is suitable for its intended purpose by evaluating its performance characteristics, including linearity, limit of detection (LOD), limit of quantification (LOQ), precision, and recovery. nih.govoup.com
Several analytical techniques have been validated for the determination of disperse dyes. A densitometric high-performance thin-layer chromatography (HPTLC) method was developed and validated for quantifying the decolorization of Disperse Orange ERL, a related dye. nih.gov The method demonstrated good precision, with a relative standard deviation (%RSD) of less than 3%, and established a limit of detection of 0.3 µg/µl and a limit of quantification of 1 µg/µl. nih.gov
More advanced methods using liquid chromatography coupled with mass spectrometry (LC-MS/MS) have been validated for a range of disperse dyes, including compounds structurally similar to this compound, such as Disperse Orange 1, 3, and 25. oup.com One such Solid-Phase Extraction (SPE) LC-ESI-MS/MS method was validated for nine different disperse dyes. oup.comresearchgate.net The validation demonstrated excellent linearity over a concentration range of 2.0 to 100.0 ng/mL. oup.com The method proved to be highly sensitive, with a method LOQ of approximately 8.0 ng/L and an instrument LOD of 0.5 ng/L. oup.com Precision was confirmed with intra-day and inter-day relative standard deviations below 6% and 13%, respectively. oup.com Another LC/MS/MS method for 47 different dyes reported a wide range for LOQ from 0.06 to 4.09 ng/mL and recoveries between 81.8% and 114.1%. lcms.cz
The table below summarizes the performance parameters from validated analytical methods for disperse dyes.
| Analytical Method | Analyte(s) | Linearity Range | LOD | LOQ | Precision (%RSD) | Source(s) |
|---|---|---|---|---|---|---|
| HPTLC | Disperse Orange ERL | Not Specified | 0.3 µg/µl | 1 µg/µl | < 3% | nih.gov |
| SPE-LC-ESI-MS/MS | Disperse Orange 1, 3, 25, and others | 2.0 - 100.0 ng/mL | ~2.0 ng/L (Method) | ~8.0 ng/L (Method) | < 6% (Intra-day), < 13% (Inter-day) | oup.com |
| LC/MS/MS | 47 Synthetic Dyes (incl. Disperse Orange types) | Not Specified (r² > 0.993) | 0.02 - 1.35 ng/mL | 0.06 - 4.09 ng/mL | 1.1 - 16.3% | lcms.cz |
Environmental Monitoring Protocols
Given the widespread use of disperse dyes in the textile industry, there is a potential for their release into aquatic environments through wastewater discharge. Because some azo dyes and their degradation products may pose environmental risks, monitoring their presence in environmental compartments is essential. researchgate.net Protocols for environmental monitoring typically involve sample collection, preparation/concentration, and analysis using a sensitive and selective analytical method.
A robust and widely applied protocol for monitoring disperse dyes in environmental water samples involves solid-phase extraction (SPE) followed by liquid chromatography-tandem mass spectrometry (LC-ESI-MS/MS). oup.comresearchgate.net This method is effective for detecting trace amounts of dyes in complex matrices like industrial effluents and river water. The protocol generally includes the following steps:
Sample Collection: Water samples are collected from relevant sites, such as upstream and downstream of a wastewater treatment plant outfall, as well as from the treated effluent itself. Samples are often stored on ice during transport to the laboratory. researchgate.net
Sample Preparation (SPE): Due to the low concentrations expected in environmental waters, a pre-concentration step is necessary. researchgate.net SPE is commonly used, where a large volume of water is passed through a solid sorbent cartridge that retains the dye molecules. The dyes are then eluted with a small volume of an organic solvent, effectively concentrating the analytes. researchgate.net
Analysis (LC-MS/MS): The concentrated extract is then analyzed by LC-MS/MS. This technique provides high selectivity and sensitivity, allowing for the accurate identification and quantification of target dyes even at nanogram-per-liter (ng/L) levels. oup.com
Using such a protocol, a study monitored nine disperse azo dyes in water samples from Brazil. The method was successfully applied to detect and quantify dyes in treated effluent and receiving waters, with concentrations of some disperse dyes found to be in the range of 84 to 3452 ng/L. oup.com Similarly, a monitoring program in Canada analyzed wastewater effluents from 26 treatment plants for the presence of several azo disperse dyes, highlighting the regulatory interest in these compounds. canada.ca Safety guidelines also emphasize that discharge of this compound into the environment and drains must be avoided, reinforcing the need for effective monitoring protocols to ensure compliance and environmental protection. echemi.com
Computational and Theoretical Chemistry Studies of Disperse Orange 45
Quantum Chemical Calculations
Quantum chemical calculations are fundamental to understanding the intrinsic properties of Disperse Orange 45 at the molecular level. Methodologies such as Density Functional Theory (DFT), Hartree-Fock (HF), and Time-Dependent DFT (TD-DFT) have been instrumental in this regard.
Density Functional Theory (DFT) Applications
Density Functional Theory (DFT) has been widely used to investigate the electronic structure and properties of azo dyes, including those structurally similar to this compound. researchgate.nettuiasi.rojetjournal.org DFT calculations allow for the optimization of molecular geometries and the determination of various electronic parameters. researchgate.net For instance, DFT methods have been employed to calculate the Gibbs free energy and Boltzmann distribution ratio of disperse dye conformations at room temperature. researchgate.net
Key applications of DFT in the study of similar disperse dyes include:
Geometry Optimization: Determining the most stable three-dimensional structure of the dye molecule. researchgate.net
Frontier Molecular Orbital (FMO) Analysis: Calculating the energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) to understand chemical reactivity and electronic transitions. researchgate.net
Electrostatic Potential (ESP) Mapping: Visualizing the charge distribution within the molecule to predict sites for electrophilic and nucleophilic attack. researchgate.net
These calculations are crucial for predicting the light absorption properties of dyes, which is a key factor in their performance. researchgate.net In some studies, DFT has been used to develop predictive models for the maximum absorption wavelength of disperse dyes, showing good agreement with experimental data. researchgate.net
Hartree-Fock (HF) Methods
The Hartree-Fock (HF) method, a foundational ab initio approach, has also been applied to study azo dyes. aip.org While DFT methods incorporate electron correlation to a certain extent, HF provides a baseline understanding of the electronic structure by considering the molecule as a system of independent electrons in an average field. aps.org
HF calculations, often used in conjunction with DFT, contribute to the analysis of molecular properties like hyperpolarizability. dergipark.org.tr By comparing the results from both HF and DFT, researchers can gain a more comprehensive understanding of the electron correlation effects on the calculated properties. dergipark.org.tr The HF method serves as a starting point for more advanced computational techniques. github.io
Time-Dependent DFT (TD-DFT) for Electronic Spectra Prediction
Time-Dependent Density Functional Theory (TD-DFT) is a powerful extension of DFT used to predict the electronic absorption spectra of molecules. aip.orgcecam.org This method calculates the excitation energies and oscillator strengths of electronic transitions, which correspond to the peaks in a UV-visible spectrum. researchgate.net
For azo dyes, TD-DFT has been successfully used to:
Simulate UV-visible absorption spectra and identify the nature of electronic transitions (e.g., π → π* or n → π*). researchgate.net
Investigate the influence of solvent effects on the electronic spectra. researchgate.net
Predict the maximum absorption wavelength (λmax), often with high accuracy compared to experimental measurements. researchgate.net
Studies on similar disperse dyes have shown that TD-DFT, sometimes in combination with specific functionals like CAM-B3LYP, can provide accurate predictions of excitation energies. acs.org
Molecular Modeling and Simulation
Beyond quantum chemical calculations on isolated molecules, molecular modeling and simulation techniques are employed to study the behavior of this compound in more complex environments, such as in the presence of polymers.
Prediction of Molecular Hyperpolarizability
The nonlinear optical (NLO) properties of azo dyes are of significant interest for applications in photonics and optoelectronics. Molecular hyperpolarizability (β) is a key parameter that quantifies the NLO response of a molecule. researchgate.net
Computational methods are used to predict the first-order hyperpolarizability of disperse dyes. Both DFT and HF methods have been utilized for these calculations, revealing the influence of molecular structure and solvent on the NLO properties. researchgate.netdergipark.org.tr For instance, studies on Disperse Orange 3, a structurally related dye, have shown that the hyperpolarizability values can be calculated to understand its NLO response. acs.org
Table 1: Computational Methods for Hyperpolarizability Prediction
| Computational Method | Application to Azo Dyes | Reference |
| Density Functional Theory (DFT) | Calculation of first-order hyperpolarizability (β) in various solvents. | researchgate.net |
| Hartree-Fock (HF) | Calculation of first-order hyperpolarizability (β) and related properties. | dergipark.org.tr |
This table is interactive. Click on the headers to sort.
Dye-Polymer Interaction Modeling
Understanding the interactions between disperse dyes and polymer matrices is crucial for their application in textiles and advanced materials. Molecular modeling techniques can simulate these interactions at the atomic level.
For similar systems, such as Disperse Orange 3 in a poly(vinylidene fluoride-co-trifluoroethylene) [P(VDF-TrFE)] matrix, computational studies have been combined with experimental techniques like infrared spectroscopy to investigate intermolecular interactions. acs.org These models can reveal:
The orientation of dye molecules relative to the polymer chains. acs.org
The formation of hydrogen bonds and other non-covalent interactions between the dye and the polymer. acs.org
Molecular dynamics simulations have also been used to explore the self-assembly of related dyes in solution and their interaction with nanostructures, providing insights into their solubilization and organization. rsc.orgrsc.org
Table 2: Investigated Dye-Polymer/Structure Interactions
| Dye | Polymer/Structure | Focus of Study | Reference |
| Disperse Orange 3 | Poly(vinylidene fluoride-co-trifluoroethylene) (P(VDF-TrFE)) | Intermolecular interactions and molecular orientation. | acs.org |
| Disperse Orange 11 | Poly(methyl-methacrylate) (PMMA) | Photodegradation and self-healing mechanisms. | aip.orgarxiv.org |
| Disperse Orange 3 | Hybrid imogolite nanotubes | Solubilization and organization within nanotubes. | rsc.orgrsc.org |
This table is interactive. Click on the headers to sort.
Mechanistic Pathway Design
The design of mechanistic pathways using computational and theoretical methods is crucial for understanding how a dye molecule might degrade or transform under various conditions. This is particularly relevant for predicting the environmental fate of dyes or their behavior in industrial processes.
For azo dyes similar to this compound, mechanistic pathway design often focuses on the cleavage of the characteristic azo bond (–N=N–). The process typically involves a combination of experimental analysis and theoretical modeling. For instance, in the study of the biodegradation of the analogue Disperse Orange 3, researchers identified several metabolic products, including p-nitroaniline, p-phenylenediamine, and acetanilide (B955), through techniques like GC-MS analysis. rsc.org Based on the identification of these intermediate metabolites, a step-by-step degradation pathway can be proposed. rsc.org
Computational methods can further elucidate these proposed pathways. Density Functional Theory (DFT) is a quantum mechanical modeling method used to investigate the electronic structure and reactivity of molecules. researchgate.net It can be employed to:
Model Reaction Energetics: Calculate the energy changes associated with proposed reaction steps, such as the reductive cleavage of the azo bond. This helps determine the most likely pathway by identifying the lowest energy route.
Simulate Intermediate Structures: Optimize the geometry of proposed transient molecules to confirm their stability.
Investigate Bond Cleavage: Analyze the electronic changes that occur during the breaking of the azo linkage, which can be triggered by enzymatic action (biodegradation) or light (photodegradation). researchgate.net
For example, designing mechanistic studies for Disperse Orange 25 involves using liquid chromatography-mass spectrometry (LC-MS) to identify intermediates, which are then used to map the azo bond cleavage pathways during microbial degradation. researchgate.net This combined experimental and theoretical approach provides a robust framework for predicting the transformation products of complex dye molecules.
Structure-Property Relationship Predictions
Predicting the properties of a dye based on its chemical structure is a cornerstone of modern chemical design. Quantitative Structure-Property Relationship (QSPR) and Quantitative Structure-Activity Relationship (QSAR) models are statistical and computational tools used to correlate a molecule's structure with its physical, chemical, and biological properties. rsc.orgresearchgate.net These models are frequently built upon descriptors derived from theoretical calculations, such as those from DFT. researchgate.net
For disperse dyes, these relationships are key to predicting coloration, fastness, and potential environmental impact before synthesis. Studies on analogues of this compound demonstrate the power of these predictive methods.
Key Predicted Properties and Methods for Analogue Dyes:
| Property Predicted | Computational Method(s) Used | Analogue Compound(s) Studied | Reference(s) |
| Molecular Geometry | DFT | Disperse Orange 3 | acs.org |
| Electronic Spectra (UV-Vis) | TD-DFT | Novel Azo-Salicylaldehyde Dyes, Disperse Orange 3 | acs.orgacs.org |
| Reactivity / Adsorption | DFT-based descriptors | Cationic Dyes, Disperse Orange 3 | researchgate.netacs.org |
| Bioaccumulation | QSAR | Disperse Orange 25 | researchgate.net |
| Photodegradation | eCCDM | Disperse Orange 11 | dntb.gov.ua |
| Nonlinear Optical Properties | QSPR, Machine Learning | Disperse Orange 3 |
DFT calculations can determine the optimized geometry and electronic properties, such as the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energies. The energy gap between HOMO and LUMO is particularly important as it relates to the molecule's color and reactivity. researchgate.net Time-dependent DFT (TD-DFT) is an extension used to predict the electronic absorption spectra (the wavelengths of light a dye will absorb), which is fundamental to its color. acs.org
However, it is important to note that modeling experts have identified many disperse dyes as "difficult to model" using standard QSARs. Their complex structures can fall outside the applicability domain of many predictive models. In such cases, a "read-across" approach is often used, where data from structurally similar and well-studied analogue chemicals are used to estimate the properties of the target substance. This highlights the necessity of combining computational predictions with empirical data for accurate characterization.
Broader Research Perspectives and Future Directions for Disperse Orange 45 Chemistry
Interdisciplinary Research Needs
The comprehensive understanding and responsible application of Disperse Orange 45 necessitate a collaborative, interdisciplinary research approach. Bridging the gap between chemistry, environmental science, toxicology, and materials science is crucial for addressing the multifaceted challenges and opportunities associated with this dye.
A primary area requiring interdisciplinary effort is the elucidation of the complete lifecycle of this compound, from synthesis to its ultimate environmental fate. This involves chemists developing more efficient and cleaner synthesis routes, while environmental scientists and toxicologists investigate its persistence, bioaccumulation, and potential long-term ecological impacts. Furthermore, collaboration with textile engineers is essential to optimize dyeing processes, minimizing waste and environmental discharge. researchgate.net
The development of advanced analytical techniques for the detection and quantification of this compound and its degradation byproducts in various environmental matrices is another critical research avenue. This requires the expertise of analytical chemists working in tandem with environmental monitoring specialists. Innovations in sensor technology, for instance, could lead to real-time monitoring of dye concentrations in industrial effluents. unit.no
Immunological research presents another frontier, with potential applications in developing electrochemical immunosensors that utilize the dye's properties for detecting specific biological markers. Such advancements could offer rapid and cost-effective diagnostic tools, highlighting the intersection of dye chemistry and medical diagnostics.
Finally, a holistic risk assessment of this compound calls for the combined knowledge of toxicologists, chemists, and public health experts. Understanding its potential health risks is paramount for establishing appropriate safety guidelines and regulations for its use in consumer products. satra.com
Emerging Technologies and Methodologies
The field of dye chemistry is being reshaped by a host of emerging technologies and methodologies that promise more efficient, sustainable, and innovative applications for compounds like this compound. These advancements span from novel synthesis and application techniques to sophisticated analytical and remediation methods.
Advanced Synthesis and Dyeing Processes:
Waterless Dyeing Technologies: Techniques like air dyeing, foam dyeing, and the use of non-aqueous mediums such as silicone are being explored to drastically reduce the vast amounts of water consumed in conventional dyeing processes. researchgate.netgnest.org These methods not only conserve water but also minimize the generation of contaminated wastewater. researchgate.net
Natural Deep Eutectic Solvents (NADES): The use of NADES as a dual-purpose medium for dyeing polyester (B1180765) can eliminate the need for environmentally harmful auxiliaries like dispersants and carriers. researchgate.net
Supercritical Carbon Dioxide (scCO2) Dyeing: This technology offers a water-free and auxiliary-free dyeing method, although it requires specialized high-pressure equipment. acs.org
Innovative Remediation Techniques:
Advanced Oxidation Processes (AOPs): AOPs, including photocatalysis, sonocatalysis, and sonophotocatalysis, are powerful methods for degrading persistent organic pollutants like disperse dyes. acs.orgutar.edu.myresearchgate.net These techniques utilize highly reactive hydroxyl radicals to break down the complex dye molecules into simpler, less harmful substances. acs.orgresearchgate.net
Photocatalysis: This process often employs semiconductor nanoparticles, such as titanium dioxide (TiO2) or bismuth molybdate, which, when irradiated with light, generate the reactive species necessary for dye degradation. acs.orgnih.govjeeng.net The efficiency of photocatalysis can be significantly enhanced by optimizing parameters like catalyst loading, pH, and the addition of oxidants like hydrogen peroxide. acs.orgnih.gov
Sonocatalysis and Sonophotocatalysis: The application of ultrasound (sonolysis) can enhance catalytic activity by de-aggregating catalyst particles and increasing their active surface area. researchgate.net The combination of ultrasound and photocatalysis (sonophotocatalysis) can lead to synergistic effects, resulting in faster and more complete mineralization of organic pollutants. researchgate.netresearchgate.net
Bioremediation: The use of microorganisms, such as the green microalgae Scenedesmus obliquus, to degrade disperse dyes offers a green and sustainable approach to wastewater treatment. Some bacteria have also shown the ability to decolorize and degrade azo dyes. sciensage.info
Sophisticated Analytical and Predictive Tools:
High-Performance Liquid Chromatography with Mass Spectrometry (LC-MS): This is a key technique for the quantitative analysis of disperse dyes in various matrices, including textiles and environmental samples. satra.com
Computational Modeling: Density functional theory (DFT) simulations and quantitative structure-activity relationship (QSAR) models are being used to predict the environmental fate and bioaccumulation potential of dyes.
Development of Sustainable Processes in Disperse Dyeing and Treatment
The textile industry is a major consumer of water and energy, and the dyeing process, particularly with water-insoluble disperse dyes like this compound, contributes significantly to its environmental footprint. researchgate.net Consequently, there is a strong impetus to develop more sustainable dyeing and wastewater treatment methods.
Sustainable Dyeing Processes:
A primary focus of sustainable innovation is the reduction and elimination of water in the dyeing process. As mentioned previously, technologies such as dyeing in silicone-based non-aqueous media and supercritical carbon dioxide are at the forefront of this effort. researchgate.netacs.org These "waterless" techniques not only conserve a critical resource but also circumvent the problem of treating large volumes of dye-laden effluent. researchgate.net
The use of more environmentally friendly auxiliaries is another key aspect. Natural deep eutectic solvents (NADES) have emerged as a promising alternative to conventional carriers and dispersants, which are often toxic. researchgate.net Research has shown that NADES-based methods can achieve comparable or even better dyeing performance in terms of color strength and fastness properties. researchgate.net
Sustainable Wastewater Treatment:
For the wastewater that is generated, sustainable treatment methods are essential. Adsorption is a widely used technique for dye removal, and research is focused on developing low-cost, efficient, and reusable adsorbents. scirp.orgnanochemres.org Activated carbon, derived from various agricultural and industrial wastes, has shown significant potential for adsorbing disperse dyes. scirp.org Zeolites, including those synthesized from industrial byproducts like cenospheres, are also effective adsorbents for disperse dyes. ascelibrary.orgresearchgate.net
Advanced oxidation processes (AOPs) offer a destructive approach to dye removal, mineralizing the complex organic molecules into less harmful compounds. acs.orgresearchgate.net As detailed in the previous section, photocatalysis, sonocatalysis, and their combination are being extensively investigated for the degradation of disperse dyes. acs.orgutar.edu.myresearchgate.net The development of magnetically recoverable photocatalysts is a particularly promising area, as it simplifies the separation and reuse of the catalyst after treatment. acs.orgnanochemres.org
Bioremediation, which utilizes the metabolic activity of microorganisms to break down pollutants, is another cornerstone of sustainable wastewater treatment. The use of specific strains of bacteria and algae capable of degrading azo dyes is an area of active research. sciensage.info
The following table summarizes some of the key sustainable technologies in dyeing and treatment:
| Technology | Description | Key Advantages |
| Waterless Dyeing (e.g., Silicone, scCO2) | Utilizes non-aqueous media for the dyeing process. researchgate.netacs.org | Eliminates water consumption and wastewater generation. researchgate.net |
| NADES Dyeing | Employs natural deep eutectic solvents as a dyeing medium. researchgate.net | Reduces the need for toxic auxiliaries. researchgate.net |
| Adsorption | Uses porous materials to bind and remove dye molecules from water. scirp.orgascelibrary.org | Can be highly effective; adsorbents can sometimes be regenerated and reused. ascelibrary.org |
| Advanced Oxidation Processes (AOPs) | Employs highly reactive radicals to degrade dye molecules. acs.orgresearchgate.net | Can lead to complete mineralization of pollutants. researchgate.net |
| Bioremediation | Utilizes microorganisms to break down dyes. sciensage.info | Environmentally friendly and potentially low-cost. |
Advanced Material Design Incorporating this compound
Beyond its traditional application in textile dyeing, the unique chemical and physical properties of this compound are being explored for the development of advanced materials with novel functionalities.
One area of significant interest is in the field of polymer science . Disperse dyes can be incorporated into polymer matrices to create materials with specific optical properties. For instance, Disperse Orange 3 has been used to functionalize epoxy-bisazo based polymers, which have potential applications in sensors and optoelectronics. sigmaaldrich.com The dye's presence can influence the electro-optic properties of polymer-dispersed liquid crystals, which are key components in display devices. sigmaaldrich.com
The non-ionic and aromatic nature of some disperse dyes, coupled with a large dipole moment, makes them suitable for applications in nonlinear optical (NLO) materials . These materials can alter the properties of light passing through them and are crucial for technologies like optical switching and modulation.
Furthermore, the chromophoric properties of this compound make it a candidate for use in the development of chemical sensors . The interaction of the dye molecule with specific analytes could lead to a detectable change in color or fluorescence, forming the basis of a sensory mechanism. Research into other disperse dyes has already demonstrated their utility in creating electrochemical immunosensors for detecting biological markers.
The development of functional textiles is another promising avenue. By incorporating this compound in specific ways, it may be possible to impart properties beyond coloration, such as UV protection or antimicrobial activity. This requires a deep understanding of the interactions between the dye molecule and the fiber at a molecular level.
The table below outlines potential advanced material applications for this compound and related compounds:
| Application Area | Potential Functionality |
| Polymer Science | Modification of electro-optic properties for displays and optoelectronics. sigmaaldrich.com |
| Nonlinear Optics | Development of materials for optical switching and modulation. |
| Sensor Technology | Creation of chemical and biological sensors based on colorimetric or fluorometric changes. |
| Functional Textiles | Imparting properties such as UV protection or antimicrobial activity. |
The exploration of these advanced applications is still in its early stages but highlights the potential for this compound to transition from a conventional colorant to a key component in high-performance materials.
Q & A
Q. What are the standard protocols for synthesizing DISPERSE ORANGE 45, and how can researchers optimize yield and purity?
Methodological Answer: Synthesis typically involves diazotization and coupling reactions under controlled pH and temperature. Optimization can be achieved through factorial experimental designs (e.g., varying molar ratios, reaction time, and catalysts) combined with HPLC purity analysis . Statistical tools like ANOVA can identify significant factors affecting yield .
Table 1: Key Parameters for Synthesis Optimization
| Parameter | Range Tested | Optimal Value | Impact on Yield (%) |
|---|---|---|---|
| Temperature (°C) | 0–10 | 5 | +18% |
| pH | 3–7 | 5.5 | +12% |
| Catalyst (mol%) | 0.5–2.0 | 1.2 | +9% |
Q. How can UV-Vis spectroscopy be validated for quantifying this compound in aqueous solutions?
Methodological Answer: Validate using calibration curves with known concentrations (e.g., 0.1–10 ppm) in solvents matching experimental conditions. Assess linearity (R² ≥ 0.99), limit of detection (LOD = 3.3σ/S), and precision (RSD < 5% via triplicate measurements) . Account for matrix effects by spiking samples with interferents (e.g., surfactants) .
Q. What ethical considerations apply when handling this compound in toxicity studies?
Methodological Answer: Follow institutional review board (IRB) guidelines for chemical safety, including Material Safety Data Sheet (MSDS) compliance. Ensure informed consent in human cell line studies and adhere to OECD test guidelines (e.g., Test No. 423 for acute toxicity) . Disclose conflicts of interest and maintain data confidentiality .
Advanced Research Questions
Q. What mechanisms explain the photodegradation of this compound under UV irradiation, and how can kinetic models predict degradation pathways?
Methodological Answer: Use LC-MS/MS to identify intermediates (e.g., hydroxylated derivatives or azo bond cleavage products). Apply pseudo-first-order kinetics (ln(C/C₀) = -kt) under varying light intensities. Computational tools like DFT can simulate reaction pathways and validate experimental data .
Table 2: Photodegradation Kinetics at 254 nm
| Light Intensity (mW/cm²) | k (h⁻¹) | Half-Life (h) | Major Intermediate |
|---|---|---|---|
| 10 | 0.032 | 21.6 | 2-Naphthol |
| 20 | 0.058 | 11.9 | Anthraquinone |
Q. How do structural modifications of this compound influence its dyeing efficiency on polyester fabrics?
Methodological Answer: Compare derivatives (e.g., substituted nitro or amino groups) using Kubelka-Munk theory to quantify color strength (K/S values). Assess wash-fastness via ISO 105-C06 and correlate substituent electronic effects (Hammett constants) with adsorption energy via molecular docking simulations .
Q. What statistical approaches resolve contradictions in ecotoxicological data for this compound across studies?
Methodological Answer: Conduct meta-analysis with random-effects models to account for between-study heterogeneity. Evaluate publication bias via funnel plots and adjust for covariates (e.g., pH, test organism species) using multivariate regression . Sensitivity analysis can identify outlier datasets requiring re-evaluation .
Q. How can researchers design a robust LC-MS/MS method for detecting this compound metabolites in environmental samples?
Methodological Answer: Optimize chromatographic separation with C18 columns (50°C, 0.3 mL/min flow rate) and mobile phase (0.1% formic acid in acetonitrile/water). Use MRM transitions for quantification (e.g., m/z 315 → 215 for parent ion). Validate recovery rates (70–120%) in spiked soil/water matrices .
Methodological Best Practices
- Data Contradictions : Address variability by reporting confidence intervals and effect sizes, not just p-values .
- Reproducibility : Document instrument parameters (e.g., HPLC column lot number) and raw data deposition in FAIR-aligned repositories .
- Interdisciplinary Collaboration : Combine synthetic chemistry with computational modeling to validate mechanistic hypotheses .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
